Cas no 96333-18-5 (Ethanone, 1-[4-(dichloromethyl)phenyl]-)
![Ethanone, 1-[4-(dichloromethyl)phenyl]- structure](https://ossimg.kuujia.com/scimg/96500/96333-18-5x500.png)
96333-18-5 structure
Product Name:Ethanone, 1-[4-(dichloromethyl)phenyl]-
CAS No:96333-18-5
MF:C9H8Cl2O
MW:203.065220832825
CID:734726
PubChem ID:70493779
Update Time:2025-04-19
Ethanone, 1-[4-(dichloromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(dichloromethyl)phenyl]-
- 1-[4-(dichloromethyl)phenyl]ethanone
- SCHEMBL11019038
- DTXSID20742137
- 96333-18-5
- 1-[4-(Dichloromethyl)phenyl]ethan-1-one
-
- Inchi： 1S/C9H8Cl2O/c1-6(12)7-2-4-8(5-3-7)9(10)11/h2-5,9H,1H3
- InChI Key： IDWPPFBMHZZOFG-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(C(C)=O)=CC=1)Cl
Computed Properties
- Exact Mass: 201.9952203g/mol
- Monoisotopic Mass: 201.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Ethanone, 1-[4-(dichloromethyl)phenyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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